Cas no 16742-49-7 (Methyl 2-hydroxyicosanoate)

Methyl 2-hydroxyicosanoate Properties

Names and Identifiers

• Methyl 2-hydroxyicosanoate
• METHYL 2-HYDROXYEICOSANOATE
• 2-Hydroxy-arachinsaeure-methylester
• 2-hydroxy-eicosanoic acid methyl ester
• 2-Hydroxy-eicosansaeure-methylester
• A-Hydroxyarachidic acid methyl ester
• DL-
• Eicosanoic acid,2-hydroxy-,methyl ester
• Methyl 2-hydroxyarachidate
• 2-HYDROXY C20:0 METHYL ESTER
• 2-Hydroxyeicosanoic acid methyl ester
• 2-hydroxy Arachidic Acid methyl ester
• dl-α-hydroxyarachidic acid methyl ester
• dl-A-hydroxyarachidic acid methyl ester
• DL-ALPHA-HYDROXYARACHIDIC ACID METHYL ESTER
• DL-α-Hydroxyarachidic acid methyl ester, Methyl 2-hydroxyeicosanoate
• methyl-2-hydroxy-eicosanoate
• PD077283
• 16742-49-7
• DTXSID90392800
• ILUGNSBVAUHPIN-UHFFFAOYSA-N
• FT-0747044
• Methyl 2-hydroxy-eicosanoate
• Eicosanoic acid, 2-hydroxy-, methyl ester
• SCHEMBL5812547
• Methyl 2-hydroxyeicosanoate
• methyl 2-hydroxyarachidate
• +Expand

• InChIKey： ILUGNSBVAUHPIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(22)21(23)24-2/h20,22H,3-19H2,1-2H3
• SMILES： OC(CCCCCCCCCCCCCCCCCC)C(OC)=O

Computed Properties

• Exact Mass: 342.31300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 19
• Monoisotopic Mass: 342.31339520g/mol
• Heavy Atom Count: 24
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 6.17190
• PSA: 46.53000